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Compound of Interest

Compound Name: (2S)-2-methyl-5-oxohexanoic acid

Cat. No.: B3191398

A Technical Overview for Researchers, Scientists, and Drug Development Professionals
Introduction

(2S)-2-methyl-5-oxohexanoic acid, a chiral carboxylic acid with the CAS number 54248-02-1,
is an organic compound whose biological significance is not extensively documented in publicly
available scientific literature. While its chemical structure suggests potential for distinct
biological activity and roles as a metabolic intermediate, there is a notable absence of in-depth
studies elucidating its specific functions, associated signaling pathways, or quantitative effects
on biological systems. This technical guide aims to provide a comprehensive overview of the
currently available information on (2S)-2-methyl-5-oxohexanoic acid and to transparently
address the existing knowledge gaps.

Chemical and Physical Properties

A summary of the key chemical and physical properties of (2S)-2-methyl-5-oxohexanoic acid
is presented in Table 1. This information is compiled from various chemical databases and
supplier specifications.
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Property Value Source
CAS Number 54248-02-1 [1]
Molecular Formula C7H1203 [2]
Molecular Weight 144.17 g/mol [2]
IUPAC Name (2.83-2-methyl-5-oxohexanoic 2]

aci

SMILES C--INVALID-LINK--C(=0)O [1]

InChl=1S/C7H1203/c1-
InChl 5(7(9)10)3-4-6(2)8/h5H, 3- [1]
4H2,1-2H3,(H,9,10)/t5-/m0/s1

Table 1: Chemical and Physical Properties of (2S)-2-methyl-5-oxohexanoic acid. This table
summarizes the fundamental chemical identifiers and properties of the molecule.

Biological Context and Potential Significance

The structure of (2S)-2-methyl-5-oxohexanoic acid, featuring both a carboxylic acid and a
ketone functional group, along with a specific stereocenter at the second carbon, suggests that
it could participate in various biological processes. The (2S) configuration implies that it may
exhibit distinct biological activity compared to its (2R) enantiomer or the racemic mixture[1]. It
has been postulated that compounds of this nature could serve as intermediates in metabolic
pathways[1][3].

However, a thorough review of scientific literature and databases reveals a lack of specific
studies investigating these potential roles. There are no published reports detailing its
involvement in any signaling pathways, its efficacy as a bioactive compound, or its identification
as a metabolite in any organism.

Experimental Protocols and Data

A critical component of a technical guide is the inclusion of detailed experimental
methodologies and quantitative data. Due to the absence of published research on the
biological significance of (2S)-2-methyl-5-oxohexanoic acid, there are no established
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experimental protocols for its study in a biological context. Consequently, there is no
guantitative data to present regarding its effects on cellular or physiological systems.

Logical Relationships and Potential Areas of
Investigation

Given the current void in the understanding of (2S)-2-methyl-5-oxohexanoic acid's biological
role, a logical workflow for future investigation is proposed. The following diagram outlines a
potential research path to elucidate its function.
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Figure 1: Proposed Research Workflow. A logical progression for investigating the biological
significance of (2S)-2-methyl-5-oxohexanoic acid.

Conclusion

In conclusion, while the chemical nature of (2S)-2-methyl-5-oxohexanoic acid suggests a
potential for biological activity, there is currently a significant deficit of scientific evidence to
define its role. This document serves to highlight this knowledge gap for the scientific
community. For researchers, scientists, and drug development professionals, this compound
represents an unexplored area of biochemistry. Future research, following a structured
workflow as proposed, is necessary to uncover any biological significance this molecule may
hold. At present, any discussion of its role in signaling pathways or its quantitative biological
effects would be purely speculative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3191398?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3191398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

